Cas no 870778-99-7 (2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid)

• Product Name: 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid
• CAS No: 870778-99-7
• MF: C₁₃H₁₀BClF₂O₃
• MW: 298.477509975433
• MDL: MFCD08276771
• CID: 828015
• PubChem ID: 24883824
• Update Time: 2025-06-20

2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-((2-Chlorobenzyl)oxy)-2,6-difluorophenyl)boronic acid
• [3-[(2-chlorophenyl)methoxy]-2,6-difluorophenyl]boronic acid
• 2,6-DIFLUORO-3-(2'-CHLOROBENZYLOXY)PHEN
• 2,6-Difluoro-3-(2-chlorobenzyloxy)phenylboronic acid
• 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic acid
• BP-12138
• CS-0175248
• C13H10BClF2O3
• 870778-99-7
• SCHEMBL2560928
• MFCD08276771
• (3-((2-Chlorobenzyl)oxy)-2,6-difluorophenyl)boronicacid
• {3-[(2-Chlorophenyl)methoxy]-2,6-difluorophenyl}boronic acid
• 2,6-DIFLUORO-3-(2'-CHLOROBENZYLOXY)PHEN&
• AKOS015888513
• BS-22818
• A862874
• DTXSID30584646
• 2,6-Difluoro-3-(2''-chlorobenzyloxy)phenylboronic Acid
• 3-[(2-CHLOROPHENYL)METHOXY]-2,6-DIFLUOROPHENYLBORONIC ACID
• {3-[(2-Chlorobenzyl)oxy]-2,6-difluorophenyl}boronic acid
• 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid

• MDL： MFCD08276771
• Inchi： 1S/C13H10BClF2O3/c15-9-4-2-1-3-8(9)7-20-11-6-5-10(16)12(13(11)17)14(18)19/h1-6,18-19H,7H2
• InChI Key： VJXYERSPXBFRTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(=C(B(O)O)C=1F)F

Computed Properties

• Exact Mass: 298.03800
• Monoisotopic Mass: 298.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.42
• Melting Point: Not available
• Boiling Point: 465.3°C at 760 mmHg
• Flash Point: 235.2°C
• Refractive Index: 1.575
• PSA: 49.69000
• LogP: 1.87700
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid

Introduction to 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid (CAS No. 870778-99-7) in Modern Chemical and Pharmaceutical Research

2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid, identified by its Chemical Abstracts Service (CAS) number 870778-99-7, is a specialized organoboron compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound belongs to the class of boronic acids, which are widely recognized for their utility as key intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The unique structural features of this molecule, including the presence of both difluoro and chlorobenzyloxy substituents, endow it with distinct chemical properties that make it particularly valuable in the design and synthesis of novel therapeutic agents.

The difluoro group at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the boronic acid moiety. This modification is particularly interesting because fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity in drug molecules. In contrast, the 2'-chlorobenzyloxy substituent at the 3-position provides a hydrophobic anchor while also serving as a versatile handle for further functionalization. These structural elements combine to create a boronic acid derivative with tailored reactivity, making it an attractive building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways and are often implicated in diseases such as cancer and inflammation. Boronic acids have emerged as powerful tools in this endeavor due to their ability to form reversible covalent bonds with specific amino acid residues, particularly those containing tyrosine or serine residues. The introduction of fluorine and chlorine substituents into boronic acids can further enhance their binding affinity and selectivity, making them more effective as inhibitors.

One notable application of 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide array of cellular processes. Dysregulation of kinase activity is associated with numerous diseases, most notably cancer. By leveraging the Suzuki-Miyaura coupling reaction, this compound can be used to construct biaryl structures that mimic natural substrates or bind to allosteric sites on kinases. The difluoro and chlorobenzyloxy groups may help fine-tune the interaction profile with the target kinase, potentially leading to higher efficacy and lower toxicity compared to earlier-generation inhibitors.

Moreover, advances in computational chemistry have enabled researchers to predict how modifications like those present in 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid will affect molecular properties such as solubility, permeability, and metabolic stability. These predictions are critical for optimizing drug candidates before they enter clinical trials. For instance, fluorinated aromatic rings are often employed to improve oral bioavailability by increasing lipophilicity while minimizing metabolic liability. The chlorobenzyloxy group may also contribute to these properties by enhancing hydrophobic interactions with biological targets.

The role of this compound extends beyond kinase inhibition; it has also been explored in other therapeutic areas. For example, recent studies have highlighted its potential utility in developing treatments for neurological disorders where PPIs are involved. The ability of boronic acids to disrupt aberrant protein interactions makes them promising candidates for conditions like Alzheimer's disease or Parkinson's disease, where misfolded proteins aggregate and cause neuronal dysfunction. The structural features of 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid may allow it to selectively interact with disease-relevant PPIs while sparing healthy ones.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Organoboron compounds are increasingly being used in the synthesis of advanced materials such as organic electronics components and luminescent devices. The unique electronic properties conferred by fluorine substitution can be exploited to develop materials with enhanced charge transport or optical characteristics. While this application is still nascent compared to its pharmaceutical uses, it underscores the versatility of compounds like 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid.

The synthesis of 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid presents its own challenges due to the sensitivity of boronic acid functionalities during purification and handling. However， modern synthetic methodologies have significantly improved the accessibility of such compounds without compromising purity or yield. Techniques such as palladium-catalyzed cross-coupling reactions under mild conditions allow for efficient construction of complex aryl structures containing both fluorine and chlorine substituents. These advances have made it feasible for research laboratories worldwide to incorporate this compound into their synthetic pipelines.

Looking ahead，the continued exploration of organoboron compounds like 2,6-Difluoro-3-(2'-chlorobenzyloxy)phenylboronic Acid is likely to yield novel therapeutic agents with improved pharmacological profiles。 The combination of fluorine-mediated bioisosteric replacements and strategic functionalization via boronic acid cross-couplings offers a powerful approach to drug discovery。 As computational tools become more sophisticated，the design space for such compounds will expand，opening up new avenues for innovation in chemical biology and pharmaceutical research。